Cas no 75157-75-4 (4-Methoxy-3,5-dimethylbenzenesulfonyl chloride)

• Product Name: 4-Methoxy-3,5-dimethylbenzenesulfonyl chloride
• CAS No: 75157-75-4
• MF: C₉H₁₁ClO₃S
• MW: 234.699840784073
• MDL: MFCD09812558
• CID: 1071276
• PubChem ID: 22482321
• Update Time: 2025-07-23

4-Methoxy-3,5-dimethylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-3,5-dimethylbenzenesulfonyl chloride
• 3,5-Dimethyl-4-methoxybenzenesulfonylchloride
• 3,5-Dimethyl-4-methoxy-benzolsulfonylchlorid
• 4-Methoxy-3,5-dimethyl-benzol-sulfonyl-(1)-chlorid
• AC1Q44PA
• AG-C-74412
• CTK6J3981
• FT-0683344
• SBB050808
• 75157-75-4
• 4-Methoxy-3,5-dimethylbenzene-1-sulfonylchloride
• 4-Methoxy-3,5-dimethylbenzenesulfonyl chloride, AldrichCPR
• Z283683862
• 4-Methoxy-3,5-dimethylbenzene-1-sulfonyl chloride
• AKOS000157892
• MFCD09812558
• VEGVNPNJUIRSMO-UHFFFAOYSA-N
• 3,5 dimethyl-4-methoxy benzenesulfonyl chloride
• DTXSID90626051
• LS-03692
• EN300-37580
• CS-0247884
• SCHEMBL5212407
• ALBB-011533
• Benzenesulfonyl chloride, 4-methoxy-3,5-dimethyl-

• MDL： MFCD09812558
• Inchi： 1S/C9H11ClO3S/c1-6-4-8(14(10,11)12)5-7(2)9(6)13-3/h4-5H,1-3H3
• InChI Key： VEGVNPNJUIRSMO-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C)C(=C(C)C=1)OC)(=O)=O

Computed Properties

• Exact Mass: 234.0117431g/mol
• Monoisotopic Mass: 234.0117431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 51.8Ų

4-Methoxy-3,5-dimethylbenzenesulfonyl chloride Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 4-Methoxy-3,5-dimethylbenzenesulfonyl chloride

Research Brief on 4-Methoxy-3,5-dimethylbenzenesulfonyl chloride (CAS: 75157-75-4): Recent Advances and Applications

4-Methoxy-3,5-dimethylbenzenesulfonyl chloride (CAS: 75157-75-4) is a key sulfonylating agent widely used in organic synthesis, pharmaceutical development, and chemical biology research. Recent studies have highlighted its versatility in constructing sulfonamide derivatives, which are pivotal in drug discovery and material science. This research brief synthesizes the latest findings on this compound, focusing on its synthetic applications, mechanistic insights, and emerging roles in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a sulfonylation reagent in the synthesis of novel kinase inhibitors. Researchers utilized 4-Methoxy-3,5-dimethylbenzenesulfonyl chloride to introduce sulfonamide moieties into heterocyclic scaffolds, enhancing target selectivity against cancer-associated kinases. The study reported a 40% improvement in yield compared to conventional sulfonyl chlorides, attributed to the steric and electronic effects of the methoxy and dimethyl substituents.

In chemical biology, this reagent has gained attention for its role in protein labeling and proteomics. A Nature Communications paper (2024) detailed its use in chemoselective modification of lysine residues, enabling the development of activity-based probes for studying sulfonation-dependent cellular pathways. The CAS 75157-75-4 derivative exhibited superior stability in aqueous buffers (pH 7.4, 37°C) with a half-life exceeding 24 hours, addressing a critical limitation in live-cell imaging applications.

Industrial applications have also expanded, with patent filings (WO2023124567) describing its incorporation into polymer cross-linking agents for specialty coatings. The compound's unique structure imparts enhanced thermal stability (decomposition temperature >200°C) to resulting materials, making it valuable for high-performance applications. Analytical characterizations using GC-MS and NMR (reported in Analytical Chemistry, 2023) have established robust quality control protocols for industrial-scale production.

Emerging safety data from regulatory assessments indicate that proper handling protocols (including inert atmosphere processing) can effectively mitigate the compound's reactivity hazards. Recent toxicological studies suggest lower ecotoxicity compared to analogous sulfonyl chlorides, potentially expanding its use in green chemistry initiatives. These developments position 4-Methoxy-3,5-dimethylbenzenesulfonyl chloride as a compound of growing strategic importance in both academic and industrial research settings.